Cas no 1280786-97-1 (3-Butoxy-4-chlorobenzoic acid)
3-Butoxy-4-chlorobenzoic acid structure
Product Name:3-Butoxy-4-chlorobenzoic acid
CAS No:1280786-97-1
MF:C11H13ClO3
MW:228.672122716904
MDL:MFCD18434437
CID:1037554
Update Time:2025-04-20
3-Butoxy-4-chlorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Butoxy-4-chlorobenzoic acid
- A-3562
- ACMC-209bek
- AK106583
- ANW-19050
- CTK8A9993
- KB-235410
- MolPort-015-143-251
-
- MDL： MFCD18434437
- Inchi： 1S/C11H13ClO3/c1-2-3-6-15-10-7-8(11(13)14)4-5-9(10)12/h4-5,7H,2-3,6H2,1H3,(H,13,14)
- InChI Key： VRKIJXYNWBDRJJ-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=O)O)C=C1OCCCC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
3-Butoxy-4-chlorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B809488-100mg |
3-Butoxy-4-chlorobenzoic acid |
1280786-97-1 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B809488-250mg |
3-Butoxy-4-chlorobenzoic acid |
1280786-97-1 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B809488-500mg |
3-Butoxy-4-chlorobenzoic acid |
1280786-97-1 | 500mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B809488-1g |
3-Butoxy-4-chlorobenzoic acid |
1280786-97-1 | 1g |
$ 98.00 | 2023-04-18 | ||
| Alichem | A019093197-100g |
3-Butoxy-4-chlorobenzoic acid |
1280786-97-1 | 95% | 100g |
977.55 USD | 2021-06-17 | |
| Chemenu | CM155936-25g |
3-butoxy-4-chlorobenzoic acid |
1280786-97-1 | 95% | 25g |
$320 | 2024-08-02 | |
| Chemenu | CM155936-100g |
3-butoxy-4-chlorobenzoic acid |
1280786-97-1 | 95% | 100g |
$870 | 2024-08-02 | |
| abcr | AB309727-1g |
3-Butoxy-4-chlorobenzoic acid; . |
1280786-97-1 | 1g |
€98.50 | 2025-04-21 | ||
| abcr | AB309727-5g |
3-Butoxy-4-chlorobenzoic acid; . |
1280786-97-1 | 5g |
€217.00 | 2025-04-21 | ||
| abcr | AB309727-25g |
3-Butoxy-4-chlorobenzoic acid; . |
1280786-97-1 | 25g |
€571.50 | 2025-04-21 |
3-Butoxy-4-chlorobenzoic acid Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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